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Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of a

stock solution of SKF 96365 in Dimethyl Sulfoxide (DMSO). SKF 96365 is a widely utilized

pharmacological tool for studying cellular calcium signaling. It is recognized primarily as a

blocker of Transient Receptor Potential Canonical (TRPC) channels and store-operated

calcium entry (SOCE).[1][2][3] This protocol outlines the necessary materials, a step-by-step

procedure for solubilization, and critical storage recommendations to ensure the integrity and

efficacy of the compound in experimental applications. Adherence to these guidelines is crucial

for obtaining reproducible and reliable experimental outcomes.

Introduction
SKF 96365, with the chemical name 1-[2-(4-Methoxyphenyl)-2-[3-(4-

methoxyphenyl)propoxy]ethyl-1H-imidazole hydrochloride, is a potent inhibitor of receptor-

mediated calcium entry.[4] Its mechanism of action involves the blockade of various calcium

channels, including TRPC channels, voltage-gated calcium channels, and store-operated

calcium channels.[2][5][6] Due to its broad-spectrum activity, SKF 96365 is a valuable agent in

studying a multitude of physiological and pathological processes that are dependent on

intracellular calcium dynamics, such as apoptosis and autophagy.[1][7] This document provides

a standardized protocol for the preparation of SKF 96365 stock solutions using DMSO, a

common solvent for water-insoluble compounds in biological research.
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Quantitative Data Summary
For ease of reference, the key quantitative data for SKF 96365 are summarized in the table

below.

Property Value Reference

Molecular Weight
402.91 g/mol (hydrochloride

salt)
[1][7][8]

Solubility in DMSO Up to 80 mg/mL (198.55 mM) [8]

Miscible [9]

Typical Stock Solution

Concentration
10 mM - 100 mM in DMSO [5][8]

Storage of Powder -20°C for up to 3 years [8]

4°C, sealed from moisture [7]

Storage of Stock Solution (in

DMSO)
-80°C for up to 1 year [1][8]

-20°C for up to 1 month [1][8]

Note: While some sources suggest that DMSO may inactivate SKF-96365 hydrochloride,

numerous protocols and supplier data sheets list DMSO as a primary solvent.[7][8][9] It is

recommended to use fresh, anhydrous DMSO to minimize potential degradation and to prepare

fresh dilutions in aqueous buffers for immediate use in experiments.[8]

Experimental Protocol: Preparation of a 10 mM SKF
96365 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SKF 96365 in DMSO.

Materials
SKF 96365 hydrochloride powder (ensure high purity)
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Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure
Pre-weighing Preparation: Allow the vial of SKF 96365 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing the Compound: Carefully weigh out the desired amount of SKF 96365 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.03 mg of SKF 96365 (Molecular Weight = 402.91 g/mol ).

Solubilization:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed SKF
96365 powder. To continue the example, add 1 mL of DMSO.

Cap the vial tightly.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. Gentle warming

(e.g., in a 37°C water bath) can be applied if necessary, though it is often not required for

dissolution in DMSO.[2][3] Some sources also suggest the use of sonication to aid

dissolution.[10]

Aliquotting and Storage:

Once the SKF 96365 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This minimizes the number of freeze-

thaw cycles the stock solution is subjected to.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1][8]

Visualizations
Signaling Pathway Diagram
The following diagram illustrates the inhibitory effect of SKF 96365 on store-operated calcium

entry (SOCE), a key signaling pathway it modulates.
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Caption: Inhibition of Store-Operated Calcium Entry by SKF 96365.

Experimental Workflow Diagram
The following diagram outlines the logical flow of the protocol for preparing the SKF 96365
stock solution.
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Caption: Workflow for Preparing SKF 96365 Stock Solution in DMSO. in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1663603?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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